Cas no 2171794-80-0 (tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171794-80-0
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 6383751
• PubChem ID: 165597297
• Update Time: 2025-11-01

tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate
• 2171794-80-0
• EN300-1639164
• tert-butyl 3-[amino(oxan-4-yl)methyl]-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(18)17-7-6-15(19,10-17)12(16)11-4-8-20-9-5-11/h11-12,19H,4-10,16H2,1-3H3
• InChI Key： LXZZMGQJSLNCAG-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C(C1CCOCC1)N

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate

Introduction to tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171794-80-0)

tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate, identified by the CAS number 2171794-80-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino-functionalized oxane ring, and a hydroxypyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butyl group in tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of the compound. The presence of the amino-functionalized oxane ring (oxan-4-yl) introduces additional reactivity and binding affinity, potentially enhancing its interactions with biological targets. The hydroxypyrrolidine moiety, on the other hand, confers polarity and hydrogen bonding capabilities, which are essential for solubility and bioavailability.

Recent studies have highlighted the potential of tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK, has been well-documented.

In addition to its anti-inflammatory effects, tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate has also demonstrated neuroprotective properties. Studies conducted by researchers at the University of California have shown that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the compound's ability to inhibit oxidative stress and promote neuronal survival.

The pharmacological profile of tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate has been further elucidated through preclinical studies. In vitro assays have demonstrated that the compound exhibits high selectivity and potency against specific targets, such as protein kinases and ion channels. These findings suggest that it could be developed into a targeted therapy with minimal off-target effects, thereby improving safety and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These preliminary findings have paved the way for more advanced clinical trials, which are expected to provide further insights into its therapeutic potential.

In conclusion, tert-butyl 3-amino(oxan-4-yl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171794-80-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapies targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.